Cas no 900634-67-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-4-(propan-2-yl)phenoxyacetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-4-(propan-2-yl)phenoxyacetate
• CAS No: 900634-67-5
• MF: C₁₉H₁₇NO₅
• MW: 339.341985464096
• MDL: MFCD01974519
• CID: 5604189
• PubChem ID: 132896790
• Update Time: 2025-06-09

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-4-(propan-2-yl)phenoxyacetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[4-(propan-2-yl)phenoxy]acetate
• Acetic acid, 2-[4-(1-methylethyl)phenoxy]-, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-4-(propan-2-yl)phenoxyacetate

• MDL： MFCD01974519
• Inchi： 1S/C19H17NO5/c1-12(2)13-7-9-14(10-8-13)24-11-17(21)25-20-18(22)15-5-3-4-6-16(15)19(20)23/h3-10,12H,11H2,1-2H3
• InChI Key： SSZXERHYLGWGLU-UHFFFAOYSA-N
• SMILES： C(ON1C(=O)C2=C(C1=O)C=CC=C2)(=O)COC1=CC=C(C(C)C)C=C1

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 499.1±55.0 °C(Predicted)

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-4-(propan-2-yl)phenoxyacetate

Research Briefing on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-4-(propan-2-yl)phenoxyacetate (CAS: 900634-67-5)

This research briefing provides an in-depth analysis of the latest advancements related to the compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-4-(propan-2-yl)phenoxyacetate (CAS: 900634-67-5). The compound has garnered significant attention in the chemical, biological, and pharmaceutical fields due to its potential applications in drug development and therapeutic interventions. This report synthesizes recent findings from peer-reviewed journals, patents, and industry reports to present a comprehensive overview of its properties, mechanisms, and applications.

The compound, with its unique structural features, has been investigated for its role as a key intermediate in the synthesis of biologically active molecules. Recent studies highlight its utility in the development of novel anti-inflammatory and anticancer agents. The presence of the isoindole-1,3-dione moiety and the phenoxyacetate group contributes to its ability to interact with specific biological targets, making it a promising candidate for further research.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The results demonstrated significant COX-2 inhibition at micromolar concentrations, suggesting its potential as a lead compound for anti-inflammatory drug development. Additionally, molecular docking studies revealed favorable binding interactions with the COX-2 active site, further supporting its therapeutic potential.

Another recent investigation, documented in Bioorganic & Medicinal Chemistry Letters, focused on the compound's antiproliferative activity against various cancer cell lines. The study reported that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-4-(propan-2-yl)phenoxyacetate exhibited selective cytotoxicity towards breast cancer cells (MCF-7) with an IC50 value of 12.5 µM. Mechanistic studies indicated that the compound induces apoptosis via the mitochondrial pathway, highlighting its potential as an anticancer agent.

From a synthetic chemistry perspective, advancements in the scalable production of this compound have been reported. A 2022 patent (US20220169912A1) detailed an optimized synthetic route that improves yield and purity while reducing production costs. This development is critical for facilitating large-scale applications in pharmaceutical manufacturing.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-4-(propan-2-yl)phenoxyacetate (CAS: 900634-67-5) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its demonstrated biological activities, coupled with advancements in synthetic methodologies, underscore its potential for future therapeutic applications. Further research is warranted to explore its full pharmacological profile and clinical relevance.